2-[(1H-1,3-benzodiazol-1-yl)methyl]furan-3-carboxylic acid

• IUPAC Name: 2-(benzimidazol-1-ylmethyl)furan-3-carboxylic acid
• InChI: InChI=1S/C13H10N2O3/c16-13(17)9-5-6-18-12(9)7-15-8-14-10-3-1-2-4-11(10)15/h1-6,8H,7H2,(H,16,17)
• InChI Key: LODFTUFCUGUCAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC3=C(C=CO3)C(=O)O
• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol

Description

2-[(1H-1,3-benzodiazol-1-yl)methyl]furan-3-carboxylic acid , also known as 21HBMBA , is a benzimidazole derivative. Benzimidazole compounds exhibit diverse biological activities and are of interest in medicinal chemistry. The molecular formula of 21HBMBA is C₁₃H₈N₂O₃ .

Molecular Structure Analysis

The optimized geometrical structure of 21HBMBA has been investigated using quantum computational methods (B3LYP/6-311++G(d,p) basis set). The compound’s electronic and vibrational features have been studied. The vibrational assignments and characterization of fundamental modes were performed using FT-IR and FT Raman data. Theoretical and actual NMR chemical shifts were found to be consistent. The UV-vis spectrum and solvent effects were also explored .

Physical And Chemical Properties Analysis

• UV-vis Spectrum : Investigated; details available in relevant studies .

Mechanism of Action

The mechanism of action for 21HBMBA remains an area of interest. Its calculated HOMO and LUMO energies suggest charge transfer within the molecule, indicating potential drug action. Non-Bonding Orbitals, excitation energies, AIM charges, Fukui functions, and the Electron Localization Function (ELF) have been analyzed. These insights contribute to understanding its reactivity and potential biological interactions .